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Application Note
The Fiske-SubbaRow method remains a cornerstone in biochemical and clinical research for

the quantitative determination of inorganic phosphate. This colorimetric assay, first described in

1925, offers a simple, robust, and cost-effective means to measure phosphate levels in a

variety of biological samples. Its application is critical in numerous fields, including drug

development, where monitoring phosphate-related enzymatic activity is paramount, and in

clinical diagnostics for assessing renal function and bone metabolism.

This document provides a comprehensive overview of the Fiske-SubbaRow method, including

detailed protocols, reagent preparation, and data interpretation. It is intended for researchers,

scientists, and drug development professionals seeking a reliable method for inorganic

phosphate estimation.

Principle of the Method
The Fiske-SubbaRow method is based on the reaction of inorganic phosphate with ammonium

molybdate in an acidic medium to form a phosphomolybdate complex.[1][2] This complex is

then reduced by a reducing agent, most commonly 1-amino-2-naphthol-4-sulfonic acid (ANSA)

or ascorbic acid, to produce a stable blue-colored complex, molybdenum blue.[1] The intensity

of the blue color is directly proportional to the concentration of inorganic phosphate in the

sample and is quantified spectrophotometrically at a wavelength of 660 nm.[1]
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Diagram of the Chemical Principle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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